Cas no 475-03-6 (1,1,6-Trimethyltetralin)

• Product Name: 1,1,6-Trimethyltetralin
• CAS No: 475-03-6
• MF: C₁₃H₁₈
• MW: 174.282023906708
• MDL: MFCD00049170
• CID: 330353
• PubChem ID: 68057
• Update Time: 2025-05-23

1,1,6-Trimethyltetralin Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3,4-tetrahydro-1,1,6-trimethyl-
• 1,1,6-Trimethyltetraline
• 4,4,7-trimethyl-2,3-dihydro-1H-naphthalene
• 1,1,6-trimethyl-1,2,3,4,-tetrahydronaphthalene
• 1,1,6-Trimethyltetralin
• 1,1,6-Trimethyltetraline1000µg
• 1,2,3,4-tetrahydro-1,1,6-trimethylnaphthalene
• EINECS 207-490-7
• Ionene
• Naphthalene,1,2,3,4-tetrahydro-1,1,6-trimethyl
• tetrahydro-1,1,6-trimethylnaphthalene

• MDL： MFCD00049170
• Inchi： 1S/C13H18/c1-10-6-7-12-11(9-10)5-4-8-13(12,2)3/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： LTMQZVLXCLQPCT-UHFFFAOYSA-N
• SMILES： CC1C=C2CCCC(C2=CC=1)(C)C

Computed Properties

• Exact Mass: 174.14100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5

Experimental Properties

• Density: 0.9303
• Melting Point: -7.5°C (estimate)
• Boiling Point: 265.28°C (estimate)
• Refractive Index: 1.5257
• PSA: 0.00000
• LogP: 3.60890
• FEMA: 4264 | ALPHA -IONENE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1,1,6-Trimethyltetralin

1,1,6-Trimethyltetralin (CAS No. 475-03-6): A Versatile Aromatic Compound with Broad Applications

1,1,6-Trimethyltetralin (CAS No. 475-03-6) is a synthetic aromatic hydrocarbon with a unique tetralin-based structure. This compound, also known as 1,1,6-trimethyl-1,2,3,4-tetrahydronaphthalene, has garnered significant attention in the chemical industry due to its stability, solubility, and adaptability in various formulations. Its molecular formula, C₁₃H₁₈, reflects a blend of aromatic and aliphatic properties, making it a valuable intermediate in fragrances, coatings, and specialty chemicals.

In recent years, the demand for 1,1,6-Trimethyltetralin has surged, particularly in the fragrance and flavor sectors. Consumers are increasingly drawn to long-lasting, complex scents, and this compound’s ability to enhance olfactory profiles aligns perfectly with market trends. Searches for "sustainable aroma chemicals" and "high-performance fragrance fixatives" often highlight its role as a key ingredient. Additionally, its low volatility and compatibility with organic solvents make it a preferred choice for industrial applications, such as resin modifiers and adhesive formulations.

From a scientific perspective, 1,1,6-Trimethyltetralin exhibits remarkable thermal stability, a trait highly sought after in high-temperature processes. Researchers exploring "heat-resistant additives" or "advanced polymer stabilizers" frequently encounter this compound in their studies. Its structural rigidity also contributes to its efficacy in UV-resistant coatings, addressing growing concerns about material degradation in outdoor applications. These attributes have positioned it as a subject of interest in patents and academic papers focused on material science innovations.

Environmental and regulatory considerations further underscore the relevance of CAS No. 475-03-6. With industries shifting toward greener alternatives, this compound’s biodegradability potential and low toxicity profile have been examined in compliance with frameworks like REACH and EPA guidelines. Queries such as "eco-friendly aromatic solvents" or "safe chemical substitutes" often lead to discussions about its suitability in sustainable manufacturing. Its compatibility with bio-based feedstocks also aligns with circular economy principles, a hot topic in chemical R&D.

In the realm of synthetic chemistry, 1,1,6-Trimethyltetralin serves as a building block for more complex molecules. Its hydrogenated naphthalene core allows for selective functionalization, enabling the creation of derivatives with tailored properties. This versatility resonates with professionals searching for "customizable aromatic intermediates" or "specialty chemical synthesis." Furthermore, its role in catalytic processes and asymmetric synthesis has been explored in peer-reviewed journals, highlighting its potential in pharmaceutical and agrochemical applications.

Market analysts note that the compound’s pricing and availability remain stable, driven by streamlined production methods and scalable supply chains. As global industries recover from supply chain disruptions, keywords like "reliable chemical suppliers" and "bulk aromatic compounds" reflect buyer priorities. Manufacturers emphasize quality control, with GC-MS and HPLC as standard analytical tools to ensure purity, meeting the stringent requirements of end-users in cosmetics, coatings, and beyond.

Looking ahead, 1,1,6-Trimethyltetralin is poised to play a pivotal role in emerging technologies. For instance, its potential in energy storage systems, such as redox flow batteries, is under investigation. Searches for "novel electrolyte components" or "aromatics in energy applications" may soon include this compound as a candidate. Collaborative research between academia and industry continues to uncover new possibilities, ensuring its relevance in a rapidly evolving chemical landscape.

In summary, 1,1,6-Trimethyltetralin (CAS No. 475-03-6) exemplifies the intersection of tradition and innovation. Its multifaceted applications, from perfumery to advanced materials, cater to diverse industrial needs while aligning with sustainability goals. As research expands and consumer preferences evolve, this compound will likely remain a staple in the toolkit of chemists and formulators worldwide.